N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-methylphenyl)methylidene]amino] 4-chlorobenzoate
• InChI: InChI=1S/C15H13ClN2O2/c1-10-3-2-4-12(9-10)14(17)18-20-15(19)11-5-7-13(16)8-6-11/h2-9H,1H3,(H2,17,18)
• InChI Key: YVKDVOGOTYEXRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=NOC(=O)C2=CC=C(C=C2)Cl)N
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=N/OC(=O)C2=CC=C(C=C2)Cl)/N
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol

Description

N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is an organic compound that is commonly used as a reagent in organic synthesis and also has potential applications in medicinal chemistry. In

Mechanism of Action

The mechanism of action of N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide is not well understood. However, it is believed to work by inhibiting certain enzymes in the body, which can lead to various physiological effects.
Biochemical and Physiological Effects:
N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, which make it a potential candidate for the development of new drugs for the treatment of various inflammatory conditions. It has also been shown to have anti-tumor effects, which make it a potential candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide is its versatility as a reagent in organic synthesis. It can be used in the synthesis of various heterocyclic compounds, which makes it a valuable tool in drug discovery. However, one of the limitations of N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide is its potential toxicity. It is important to handle this compound with care and to use appropriate safety precautions in the laboratory.

Future Directions

There are several future directions for the research on N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide. One potential direction is the development of new drugs based on this compound. It has shown potential as a bioactive molecule, and further research could lead to the development of new therapies for various diseases. Another potential direction is the development of new materials based on this compound. It has shown potential as a building block for the synthesis of new polymers and nanoparticles, which could have various applications in materials science. Additionally, further research is needed to fully understand the mechanism of action of N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide and its potential physiological effects.

Synthesis Methods

The synthesis of N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide is a multi-step process that involves the reaction of 3-methylbenzenecarboximidamide with 4-chlorobenzoyl chloride. The reaction takes place in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as recrystallization, column chromatography, or HPLC.

Scientific Research Applications

N'-[(4-chlorobenzoyl)oxy]-3-methylbenzenecarboximidamide has found various applications in scientific research. It is commonly used as a reagent in organic synthesis, especially in the synthesis of various heterocyclic compounds. It has also been used in the development of new drugs due to its potential as a bioactive molecule. Additionally, it has been used in the development of new materials such as polymers and nanoparticles.